molecular formula C18H16N6O2 B2826935 N-(1H-benzimidazol-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide CAS No. 880812-08-8

N-(1H-benzimidazol-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide

Cat. No. B2826935
CAS RN: 880812-08-8
M. Wt: 348.366
InChI Key: YMXYQNUQJUFIGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1H-benzimidazol-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound is a benzotriazine derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Antimicrobial Derivatives Another study reported on the synthesis of various derivatives incorporating the pyrimidine ring and evaluated their antimicrobial activities, suggesting moderate effectiveness against selected microbial strains (Farag et al., 2009).

β-Lithiations and Synthesis of Amides Research into β-lithiations of carboxamides leading to the synthesis of β-substituted-α,β-unsaturated amides revealed potential pathways for creating diverse compounds with significant biological activities (Katritzky et al., 1993).

Green Synthesis of Benzimidazole Derivatives A novel approach for the synthesis of benzimidazole derivatives using ionic liquids was explored, highlighting an environmentally friendly method for producing these compounds with potential for experimental drug design (Nikpassand & Pirdelzendeh, 2016).

Antifungal Activity of Benzimidazole Derivatives A study aimed at developing new antifungal drugs synthesized benzimidazole, benzotriazole, and aminothiazole derivatives and tested their efficacy against fungi, including Candida and Aspergillus, showing promising antifungal activities for certain compounds (Khabnadideh et al., 2012).

properties

IUPAC Name

N-(1H-benzimidazol-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N6O2/c25-16(21-18-19-14-8-3-4-9-15(14)20-18)10-5-11-24-17(26)12-6-1-2-7-13(12)22-23-24/h1-4,6-9H,5,10-11H2,(H2,19,20,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YMXYQNUQJUFIGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(N=N2)CCCC(=O)NC3=NC4=CC=CC=C4N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.